Cas no 1566279-41-1 (2-cyclopropyl-3-hydrazinylpyrazine)

• Product name: 2-cyclopropyl-3-hydrazinylpyrazine
• CAS No: 1566279-41-1
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 4606577
• PubChem ID: 91636179

2-cyclopropyl-3-hydrazinylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-3-hydrazinylpyrazine
• Pyrazine, 2-cyclopropyl-3-hydrazinyl-

• Inchi： 1S/C7H10N4/c8-11-7-6(5-1-2-5)9-3-4-10-7/h3-5H,1-2,8H2,(H,10,11)
• InChI Key： DYNBUOHRDUYEHH-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=CN=C1NN

Additional information on 2-cyclopropyl-3-hydrazinylpyrazine

Comprehensive Overview of 2-Cyclopropyl-3-hydrazinylpyrazine (CAS No. 1566279-41-1): Properties, Applications, and Research Insights

2-Cyclopropyl-3-hydrazinylpyrazine (CAS No. 1566279-41-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a pyrazine core substituted with a cyclopropyl group and a hydrazinyl moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals frequently search for terms like "2-cyclopropyl-3-hydrazinylpyrazine synthesis", "CAS 1566279-41-1 applications", and "pyrazine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The growing interest in pyrazine-based compounds is driven by their potential in addressing global health challenges, such as antimicrobial resistance and chronic diseases. 2-Cyclopropyl-3-hydrazinylpyrazine is often explored for its role in designing novel enzyme inhibitors and receptor modulators. Recent studies highlight its utility in developing anticancer agents and anti-inflammatory drugs, aligning with trending topics like "targeted cancer therapies" and "green chemistry in pharmaceuticals". Its cyclopropyl group enhances metabolic stability, a key consideration in drug design.

From a synthetic perspective, CAS 1566279-41-1 serves as a building block for N-heterocyclic scaffolds, which are pivotal in medicinal chemistry. Laboratories optimizing microwave-assisted synthesis or catalytic hydrogenation methods often reference this compound due to its reactive hydrazinyl functionality. Environmental concerns have also spurred searches for "sustainable synthesis of pyrazine derivatives", where this compound’s potential for atom-efficient reactions is investigated.

In agrochemical applications, 2-cyclopropyl-3-hydrazinylpyrazine derivatives are studied for their pesticidal and herbicidal properties. With increasing demand for "low-toxicity crop protectants", researchers leverage its structural features to develop eco-friendly alternatives. The compound’s hydrogen-bonding capacity and ring strain effects from the cyclopropyl group contribute to its bioactivity, a subject of patents and peer-reviewed publications.

Analytical characterization of 1566279-41-1 involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, addressing common queries such as "how to validate pyrazine compound purity". Regulatory compliance and quality control protocols are critical, given its use in high-value research. The compound’s stability under varying pH and temperature conditions is another area of exploration, particularly for "formulation optimization" in drug delivery systems.

Future directions for 2-cyclopropyl-3-hydrazinylpyrazine include its integration into combinatorial chemistry libraries and AI-driven drug discovery platforms. As the scientific community prioritizes "fragment-based drug design" and "computational predictive modeling", this compound’s structural diversity positions it as a valuable asset. Collaborative efforts between academia and industry continue to uncover its untapped potential, ensuring its prominence in next-generation therapeutics and sustainable agriculture.